82-43-9

1,8-Dichloroanthraquinone

In Stock

• CAS RN:
• 82-43-9

• Formula:
• C14H6Cl2O2

• InChI:
• InChI=1S/C14H6Cl2O2/c15-9-5-1-3-7-11(9)14(18)12-8(13(7)17)4-2-6-10(12)16/h1-6H

• InChIKey:
• VBQNYYXVDQUKIU-UHFFFAOYSA-N

• 1,8-Dichloroanthraquinone, also known as 1,8-Dichloroanthraquinone, is a useful research compound. Its molecular formula is C14H6Cl2O2 and its molecular weight is 277.1 g/mol. The purity is usually 95%.

2-amino-4-(1,3-benzodioxol-5-yl)-5-oxo-7-phenyl-5,6,7,8-tetrahydro-4H-chromene-3-carbonitrile

In Stock

• CAS RN:
• 5282-43-9

• Formula:
• C23H18N2O4

• InChI:
• InChI=1S/C23H18N2O4/c24-11-16-21(14-6-7-18-19(9-14)28-12-27-18)22-17(26)8-15(10-20(22)29-23(16)25)13-4-2-1-3-5-13/h1-7,9,15,21H,8,10,12,25H2

• InChIKey:
• OTRJNIHEVIHBKY-UHFFFAOYSA-N

• 2-amino-4-(1,3-benzodioxol-5-yl)-5-oxo-7-phenyl-5,6,7,8-tetrahydro-4H-chromene-3-carbonitrile is a useful research compound. Its molecular formula is C23H18N2O4 and its molecular weight is 386.4 g/mol. The purity is usually 95%.

2-Amino-N-benzyl-3-phenylpropanamide hydrochloride

In Stock

• CAS RN:
• 34582-43-9

• Formula:
• C16H19ClN2O

• InChI:
• InChI=1S/C16H18N2O.ClH/c17-15(11-13-7-3-1-4-8-13)16(19)18-12-14-9-5-2-6-10-14;/h1-10,15H,11-12,17H2,(H,18,19);1H

• InChIKey:
• GGQJPLDFBJFCCZ-UHFFFAOYSA-N

• 2-Amino-N-benzyl-3-phenylpropanamide hydrochloride is a useful research compound. Its molecular formula is C16H19ClN2O and its molecular weight is 290.79 g/mol. The purity is usually 95%.

1H-Imidazole-5-methanol, 2-(methoxymethyl)-

In Stock

• CAS RN:
• 68282-43-9

• Formula:
• C6H10N2O2

• InChI:
• InChI=1S/C6H10N2O2/c1-10-4-6-7-2-5(3-9)8-6/h2,9H,3-4H2,1H3,(H,7,8)

• InChIKey:
• GCBSRPOGGYIYGZ-UHFFFAOYSA-N

• 1H-Imidazole-5-methanol, 2-(methoxymethyl)- is a useful research compound. Its molecular formula is C6H10N2O2 and its molecular weight is 142.158. The purity is usually 95%.

2-Amino-2-(4-methyl-1,3-thiazol-5-yl)acetic acid

In Stock

• CAS RN:
• 50382-43-9

• Formula:
• C6H8N2O2S

• InChI:
• InChI=1S/C6H8N2O2S/c1-3-5(11-2-8-3)4(7)6(9)10/h2,4H,7H2,1H3,(H,9,10)

• InChIKey:
• HEZKOJWSXGFURN-UHFFFAOYSA-N

• 2-Amino-2-(4-methyl-1,3-thiazol-5-yl)acetic acid is a useful research compound. Its molecular formula is C6H8N2O2S and its molecular weight is 172.21 g/mol. The purity is usually 95%.

5-Amino-2-methylbenzothiazole

In Stock

• CAS RN:
• 13382-43-9

• Formula:
• C8H8N2S

• InChI:
• InChI=1S/C8H8N2S/c1-5-10-7-4-6(9)2-3-8(7)11-5/h2-4H,9H2,1H3

• InChIKey:
• GPWQHYMVUZYWIK-UHFFFAOYSA-N

• 5-Amino-2-methylbenzothiazole is a useful research compound. Its molecular formula is C8H8N2S and its molecular weight is 164.23 g/mol. The purity is usually 95%.

1-(2-Chlorophenyl)-2-nitropropene

Usually In Stock

• CAS RN:
• 18982-43-9

• Formula:
• C9H8ClNO2

• InChI:
• InChI=1S/C9H8ClNO2/c1-7(11(12)13)6-8-4-2-3-5-9(8)10/h2-6H,1H3/b7-6+

• InChIKey:
• FCXHCITVQOIVMI-VOTSOKGWSA-N

• 1-(2-Chlorophenyl)-2-nitropropene is a useful research compound. Its molecular formula is C9H8ClNO2 and its molecular weight is 197.62 g/mol. The purity is usually 95%.

Oxygen-15

• CAS RN:
• 13982-43-9

• Formula:
• H2O

• InChI:
• InChI=1S/H2O/h1H2/i1-1

• InChIKey:
• XLYOFNOQVPJJNP-BJUDXGSMSA-N

• Water O-15 is an inert, radiopharmaceutical of oxygen-15 (O-15) labeled water used as a tracer molecule with positron emission tomography (PET). Upon administration, water O-15 is freely diffusible and its distribution, as well as its clearance, are completely dependent on the rate of blood flow. Water O-15 can be imaged using PET to measure tissue or tumor blood flow/perfusion. This cyclotron product has a very short half life of about 2 minutes thereby allowing for multiple, serial measurements.
  Oxygen-15 atom is the radioactive isotope of oxygen with relative atomic mass 15.003065. The longest-lived oxygen radionuclide with half-life of 122.2 s.

m-CRESOL, 4,4'-(2,2,2-TRICHLOROETHYLIDENE)DI-

• CAS RN:
• 21282-43-9

• Formula:
• C16H15Cl3O2

• InChI:
• InChI=1S/C16H15Cl3O2/c1-9-7-11(20)3-5-13(9)15(16(17,18)19)14-6-4-12(21)8-10(14)2/h3-8,15,20-21H,1-2H3

• InChIKey:
• BKCWHEIYUYYYHA-UHFFFAOYSA-N

• m-Cresol, 4,4'-(2,2,2-trichloroethylidene)di- is a bioactive chemical.

N-(2H-1,3-benzodioxol-5-yl)propanamide

In Stock

• CAS RN:
• 123682-43-9

• Formula:
• C10H11NO3

• InChI:
• InChI=1S/C10H11NO3/c1-2-10(12)11-7-3-4-8-9(5-7)14-6-13-8/h3-5H,2,6H2,1H3,(H,11,12)

• InChIKey:
• YYZAIRCRSGDQPV-UHFFFAOYSA-N

• N-(2H-1,3-benzodioxol-5-yl)propanamide is a useful research compound. Its molecular formula is C10H11NO3 and its molecular weight is 193.202. The purity is usually 95%.

Benzenepropanoic acid, 3-chloro-2-methoxy-

Usually In Stock

• CAS RN:
• 131782-43-9

• Formula:
• C10H11ClO3

• InChI:
• InChI=1S/C10H11ClO3/c1-14-10-7(5-6-9(12)13)3-2-4-8(10)11/h2-4H,5-6H2,1H3,(H,12,13)

• InChIKey:
• VGDJHQCKGNPBDT-UHFFFAOYSA-N

• Benzenepropanoic acid, 3-chloro-2-methoxy- is a useful research compound. Its molecular formula is C10H11ClO3 and its molecular weight is 214.64 g/mol. The purity is usually 95%.

N-(3-(1-(ethylsulfonyl)-5-(3-fluorophenyl)-4,5-dihydro-1H-pyrazol-3-yl)phenyl)methanesulfonamide

In Stock

• CAS RN:
• 851782-43-9

• Formula:
• C18H20FN3O4S2

• InChI:
• InChI=1S/C18H20FN3O4S2/c1-3-28(25,26)22-18(14-7-4-8-15(19)10-14)12-17(20-22)13-6-5-9-16(11-13)21-27(2,23)24/h4-11,18,21H,3,12H2,1-2H3

• InChIKey:
• LZFLVLKQKGDXEC-UHFFFAOYSA-N

• N-(3-(1-(ethylsulfonyl)-5-(3-fluorophenyl)-4,5-dihydro-1H-pyrazol-3-yl)phenyl)methanesulfonamide is a useful research compound. Its molecular formula is C18H20FN3O4S2 and its molecular weight is 425.49. The purity is usually 95%.

2-((5-methyl-3-phenylpyrazolo[1,5-a]pyrimidin-7-yl)thio)-N-(m-tolyl)acetamide

In Stock

• CAS RN:
• 877782-43-9

• Formula:
• C22H20N4OS

• InChI:
• InChI=1S/C22H20N4OS/c1-15-7-6-10-18(11-15)25-20(27)14-28-21-12-16(2)24-22-19(13-23-26(21)22)17-8-4-3-5-9-17/h3-13H,14H2,1-2H3,(H,25,27)

• InChIKey:
• KOJWBWRBESWBFD-UHFFFAOYSA-N

• 2-((5-methyl-3-phenylpyrazolo[1,5-a]pyrimidin-7-yl)thio)-N-(m-tolyl)acetamide is a useful research compound. Its molecular formula is C22H20N4OS and its molecular weight is 388.49. The purity is usually 95%.

3-Cyano-4'-thiomorpholinomethylbenzophenone

In Stock

• CAS RN:
• 898782-43-9

• Formula:
• C19H18N2OS

• InChI:
• InChI=1S/C19H18N2OS/c20-13-16-2-1-3-18(12-16)19(22)17-6-4-15(5-7-17)14-21-8-10-23-11-9-21/h1-7,12H,8-11,14H2

• InChIKey:
• GTQDDVCJYXWRLY-UHFFFAOYSA-N

• 3-Cyano-4'-thiomorpholinomethylbenzophenone is a useful research compound. Its molecular formula is C19H18N2OS and its molecular weight is 322.4 g/mol. The purity is usually 95%.

3-[[(2R,4R)-4-Sulfanylpyrrolidine-2-carbonyl]amino]benzoic acid

Usually In Stock

• CAS RN:
• 791582-43-9

• Formula:
• C12H14N2O3S

• InChI:
• InChI=1S/C12H14N2O3S/c15-11(10-5-9(18)6-13-10)14-8-3-1-2-7(4-8)12(16)17/h1-4,9-10,13,18H,5-6H2,(H,14,15)(H,16,17)/t9-,10-/m1/s1

• InChIKey:
• ZLBHUAPMWZWODX-NXEZZACHSA-N

• 3-[[(2R,4R)-4-Sulfanylpyrrolidine-2-carbonyl]amino]benzoic acid is a useful research compound. Its molecular formula is C12H14N2O3S and its molecular weight is 266.315. The purity is usually 95%.

Podoverine A

• CAS RN:
• 107882-43-9

• Formula:
• C21H20O7

• InChI:
• InChI=1S/C21H20O7/c1-10(2)4-5-12-13(6-7-14(23)18(12)25)20-21(27-3)19(26)17-15(24)8-11(22)9-16(17)28-20/h4,6-9,22-25H,5H2,1-3H3

• InChIKey:
• MGFXFQXRHGAKQN-UHFFFAOYSA-N

• Podoverine A is a microtubule destabilizing natural product from the Podophyllum species.

methyl (2S,4aS,6aR,7R,10aR,10bR)-2-(furan-3-yl)-6a,10b-dimethyl-4-oxo-1,2,4a,5,6,7,10,10a-octahydrobenzo[f]isochromene-7-carboperoxoate

• CAS RN:
• 110382-43-9

• Formula:
• C14H17NO

• InChI:
• InChI=1S/C21H26O6/c1-20-9-7-15-18(22)26-16(13-8-10-25-12-13)11-21(15,2)17(20)6-4-5-14(20)19(23)27-24-3/h4-5,8,10,12,14-17H,6-7,9,11H2,1-3H3/t14-,15+,16-,17-,20-,21-/m0/s1

• InChIKey:
• WWNSNGUKDURAJG-FMZZOXHWSA-N

• methyl (2S,4aS,6aR,7R,10aR,10bR)-2-(furan-3-yl)-6a,10b-dimethyl-4-oxo-1,2,4a,5,6,7,10,10a-octahydrobenzo[f]isochromene-7-carboperoxoate is a natural product found in Aparisthmium cordatum and Croton polyandrus with data available.

5-(Pyrrolidin-1-ylmethyl)isoxazole-3-carbonyl chloride

In Stock

• CAS RN:
• 1242982-43-9

• Formula:
• C9H11ClN2O2

• InChI:
• InChI=1S/C9H11ClN2O2/c10-9(13)8-5-7(14-11-8)6-12-3-1-2-4-12/h5H,1-4,6H2

• InChIKey:
• WVTMINRZHBGEQZ-UHFFFAOYSA-N

• 5-(Pyrrolidin-1-ylmethyl)isoxazole-3-carbonyl chloride is a useful research compound. Its molecular formula is C9H11ClN2O2 and its molecular weight is 214.65 g/mol. The purity is usually 95%.

(s)-3-Amino-3-(3-fluorophenyl)propan-1-ol

In Stock

• CAS RN:
• 1213482-43-9

• Formula:
• C9H12FNO

• InChI:
• InChI=1S/C9H12FNO/c10-8-3-1-2-7(6-8)9(11)4-5-12/h1-3,6,9,12H,4-5,11H2/t9-/m0/s1

• InChIKey:
• ZCLXAQLZFPYYQJ-VIFPVBQESA-N

• (s)-3-Amino-3-(3-fluorophenyl)propan-1-ol is a useful research compound. Its molecular formula is C9H12FNO and its molecular weight is 169.2 g/mol. The purity is usually 95%.

Methyl 2,6-dibromo-4-fluorophenylacetate

In Stock

• CAS RN:
• 1807182-43-9

• Formula:
• C9H7Br2FO2

• InChI:
• InChI=1S/C9H7Br2FO2/c1-14-9(13)4-6-7(10)2-5(12)3-8(6)11/h2-3H,4H2,1H3

• InChIKey:
• NSUBCEOMKIMCFE-UHFFFAOYSA-N

• Methyl 2,6-dibromo-4-fluorophenylacetate is a useful research compound. Its molecular formula is C9H7Br2FO2 and its molecular weight is 325.96 g/mol. The purity is usually 95%.

N-(1-Propanoylpyrrolidin-3-yl)prop-2-enamide

Usually In Stock

• CAS RN:
• 2175582-43-9

• Formula:
• C10H16N2O2

• InChI:
• InChI=1S/C10H16N2O2/c1-3-9(13)11-8-5-6-12(7-8)10(14)4-2/h3,8H,1,4-7H2,2H3,(H,11,13)

• InChIKey:
• RPHUDLWYKPEADT-UHFFFAOYSA-N

• N-(1-Propanoylpyrrolidin-3-yl)prop-2-enamide is a useful research compound. Its molecular formula is C10H16N2O2 and its molecular weight is 196.25. The purity is usually 95%.